Cas no 2172529-67-6 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid
• CAS No: 2172529-67-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6205576
• PubChem ID: 165505228
• Update Time: 2025-06-29

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid
• 2172529-67-6
• 2-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}methyl)pentanoic acid
• EN300-1487464

• Inchi： 1S/C25H28N2O5/c1-2-7-16(22(28)29)14-26-23(30)25(12-13-25)27-24(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,2,7,12-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： MMPCMMFWDGXFIT-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid (CAS No. 2172529-67-6)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid, identified by its CAS number 2172529-67-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound represents a fusion of advanced structural motifs, including a cyclopropyl ring and a fluorenylmethoxycarbonyl (Fmoc) protected amine moiety, which are strategically integrated into its molecular framework. The presence of these features not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular medicine.

The Fmoc group, specifically the (9H-fluoren-9-yl)methoxycarbonyl moiety, is a well-established protecting group in peptide synthesis, renowned for its stability under basic conditions and ease of removal. This characteristic makes the compound particularly valuable in the context of peptide coupling reactions, where it can serve as an intermediate for constructing complex peptide libraries or for the synthesis of peptidomimetics. The incorporation of such a group into the pentanoic acid backbone further enhances the compound's utility as a building block in medicinal chemistry.

The cyclopropyl ring, another key structural feature, is known for its ability to modulate both physical properties and biological activity. Cyclopropane derivatives are frequently employed in drug design due to their favorable pharmacokinetic profiles and their potential to engage with biological targets in unique ways. In the case of this compound, the cyclopropyl group is linked to an amide functionality via a formamido bridge, creating a rigid scaffold that can influence conformational preferences and binding interactions. This structural complexity suggests that the compound may exhibit novel pharmacological properties worthy of further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The fluorenylmethoxycarbonyl group, being hydrophobic in nature, may facilitate interactions with lipid-rich environments or hydrophobic pockets on biological targets. Meanwhile, the cyclopropyl ring could engage in π-stacking interactions or other non-covalent bonds that are critical for drug-receptor recognition. These insights are particularly relevant in the development of small-molecule inhibitors or modulators targeting protein-protein interactions, which are increasingly recognized as key therapeutic opportunities.

In addition to its structural merits, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid has been investigated for its potential role in addressing unmet medical needs. For instance, studies have suggested that compounds with similar structural motifs may exhibit anti-inflammatory or immunomodulatory effects by interacting with specific signaling pathways. The presence of both Fmoc and cyclopropyl groups provides a versatile platform for derivatization, allowing chemists to fine-tune properties such as solubility, metabolic stability, and target specificity. Such flexibility is essential in modern drug discovery pipelines, where rapid iteration and optimization are often required.

The synthesis of this compound involves multiple steps that showcase the ingenuity of synthetic organic chemistry. The introduction of the Fmoc protected amine followed by cyclization with the cyclopropyl formamide unit demonstrates mastery over contemporary synthetic methodologies. Techniques such as Buchwald-Hartwig coupling reactions or palladium-catalyzed cross-coupling strategies may be employed to establish key carbon-carbon bonds within the molecule. These synthetic approaches not only highlight the compound's complexity but also underscore its feasibility as a synthetic target for medicinal chemists.

From a biochemical perspective, the amide bond connecting the cyclopropyl formamide to the pentanoic acid moiety introduces potential sites for enzymatic hydrolysis or metabolic conversion. Such transformations could be exploited to release bioactive species or to modify pharmacokinetic parameters post-administration. Furthermore, the fluorenylmethoxycarbonyl group can be selectively removed under mild acidic conditions, allowing for post-synthetic modifications or purification processes without compromising other functional groups on the molecule.

The growing interest in peptidomimetics—molecules designed to mimic peptides but with improved stability and bioavailability—has positioned compounds like this one as promising candidates for therapeutic development. The ability to incorporate non-peptide moieties while retaining key pharmacophoric elements makes such derivatives attractive alternatives to traditional peptides. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the potential efficacy of these compounds against various disease targets.

Future research directions may include exploring derivatives of this compound that exhibit enhanced binding affinity or selectivity for specific biological targets. For example, modifications at the cyclopropyl ring could alter interactions with enzymes or receptors involved in metabolic disorders or neurodegenerative diseases. Similarly, alterations to the pentanoic acid chain might influence solubility or cell membrane permeability—a critical consideration for oral bioavailability.

The integration of machine learning algorithms into drug discovery workflows has also opened new avenues for optimizing compounds like this one. Predictive models can identify structural features that correlate with desired biological activities, guiding chemists toward more effective derivatives. Such data-driven approaches complement traditional hypothesis-driven design strategies by providing quantitative insights into molecular behavior.

In conclusion,2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)pentanoic acid (CAS No. 2172529-67-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—spanning from protective Fmoc moieties to biologically relevant cyclopropane units—makes it a valuable tool in pharmaceutical research and development. As our understanding of biological systems continues to evolve alongside advances in synthetic chemistry,this compound will undoubtedly play an important role in shaping future treatments across multiple therapeutic areas.